Cas no 2138332-41-7 (2-(Cyclopropylmethoxy)-5-fluorobenzene-1-sulfonyl fluoride)

• Product Name: 2-(Cyclopropylmethoxy)-5-fluorobenzene-1-sulfonyl fluoride
• CAS No: 2138332-41-7
• MF: C₁₀H₁₀F₂O₃S
• MW: 248.246408939362
• CID: 6425373
• PubChem ID: 165868814
• Update Time: 2025-10-30

2-(Cyclopropylmethoxy)-5-fluorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethoxy)-5-fluorobenzene-1-sulfonyl fluoride
• 2138332-41-7
• EN300-727775
• 2-(Cyclopropylmethoxy)-5-fluorobenzene-1-sulfonyl fluoride

• Inchi： 1S/C10H10F2O3S/c11-8-3-4-9(15-6-7-1-2-7)10(5-8)16(12,13)14/h3-5,7H,1-2,6H2
• InChI Key： JVDNZYUPVFTXJP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OCC1CC1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 248.03187167g/mol
• Monoisotopic Mass: 248.03187167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(Cyclopropylmethoxy)-5-fluorobenzene-1-sulfonyl fluoride

Recent Advances in the Study of 2-(Cyclopropylmethoxy)-5-fluorobenzene-1-sulfonyl fluoride (CAS: 2138332-41-7)

2-(Cyclopropylmethoxy)-5-fluorobenzene-1-sulfonyl fluoride (CAS: 2138332-41-7) is a sulfonyl fluoride derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound is of particular interest due to its potential applications as a covalent inhibitor in drug discovery and chemical biology probes. Recent studies have explored its reactivity, selectivity, and utility in targeting specific enzymes and proteins, making it a valuable tool for researchers in these fields.

One of the key features of 2-(Cyclopropylmethoxy)-5-fluorobenzene-1-sulfonyl fluoride is its ability to act as an irreversible inhibitor by forming covalent bonds with nucleophilic residues, such as serine, threonine, or cysteine, in the active sites of target proteins. This property has been leveraged in the development of activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. Recent publications have highlighted its use in identifying and characterizing novel targets in disease pathways, particularly in oncology and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound in selectively inhibiting a class of serine hydrolases involved in cancer progression. The study utilized mass spectrometry-based proteomics to confirm the covalent modification of target enzymes, providing insights into the compound's mechanism of action. Another study, published in ACS Chemical Biology, explored its application in the development of fluorescent probes for live-cell imaging, showcasing its versatility in chemical biology research.

The synthesis and optimization of 2-(Cyclopropylmethoxy)-5-fluorobenzene-1-sulfonyl fluoride have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating its broader adoption in both academic and industrial settings. Furthermore, computational modeling studies have provided a deeper understanding of its binding interactions, aiding in the design of more potent and selective derivatives.

Looking ahead, the potential therapeutic applications of 2-(Cyclopropylmethoxy)-5-fluorobenzene-1-sulfonyl fluoride and its derivatives are being actively investigated. Early-stage preclinical studies have shown promising results in animal models of disease, suggesting its potential as a lead compound for further development. However, challenges such as off-target effects and pharmacokinetic properties remain to be addressed in future research.

In conclusion, 2-(Cyclopropylmethoxy)-5-fluorobenzene-1-sulfonyl fluoride represents a promising tool and therapeutic candidate in the field of chemical biology and medicinal chemistry. Its unique reactivity profile and applications in target identification and validation underscore its importance in contemporary research. Continued exploration of its properties and applications is expected to yield further breakthroughs in the coming years.